2,3-Dichloropropanoyl isocyanate

• CAS RN: 57322-89-1
• Molecular Formula: C4H3Cl2NO2
• Molecular Weight: 167.97 g/mol
• IUPAC Name: 2,3-dichloropropanoyl isocyanate
• InChI: InChI=1S/C4H3Cl2NO2/c5-1-3(6)4(9)7-2-8/h3H,1H2
• InChI Key: LMDHPDBJNHLWRN-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(=O)N=C=O)Cl)Cl

Description

2,3-Dichloropropanoyl isocyanate is a useful research compound. Its molecular formula is C4H3Cl2NO2 and its molecular weight is 167.97 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

99 g (1.40 mol) of chlorine are introduced with stirring at about 0 to 5° C. into a solution of 100 g of acrylic acid amide in 1000 ml of chloroform. After stirring for 3 hours at about 20° C., 270 g (2.13 mol) of oxalyl chloride are added dropwise with continued stirring. The solution is then boiled under reflux until the evolution of gas is complete. Fractional distillation of the reaction solution gives 172 g (72 % of the theoretical amount) of 2,3-dichloropropionyl isocyanate boiling at 38 to 41° C./1.0 Torr.

Synthesis routes and methods II

Procedure details

99 g (1.40 moles) of chlorine were passed into a solution of 100 g (1.41 moles) of acrylamide in 1,000 ml of chloroform while stirring at about 0° to 5° C. The mixture was then stirred for a further 3 hours at about 20° C, after which 270 g (2.13 moles) of oxalyl chloride was added dropwise, while continuing the stirring. The solution was then heated to the boil under reflux, until the evolution of gas had ceased. Fractional distillation of the reaction solution gave 172 g (72% theory) of 2,3-dichloro-propionyl isocyanate of boiling point 38 to 41° C/1.0 mm Hg. ##STR76##